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Cat. No.: B8236774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naph-EA-mal is a fluorescent probe designed for the rapid and selective detection of

intracellular thiols.[1] This "turn-on" probe exhibits weak fluorescence in its native state but

becomes highly fluorescent upon reaction with thiol groups, primarily found in cysteine residues

of proteins and glutathione (GSH). Comprising a naphthalimide fluorophore, a maleimide unit

as the thiol acceptor, and an ethylenediamine linker, Naph-EA-mal offers high selectivity and a

fast response time for the detection of biothiols.[1] Its application is particularly relevant in

studies involving cellular redox state, oxidative stress, and the functional analysis of proteins

where thiol groups play a critical role. This document provides detailed protocols for the use of

Naph-EA-mal in staining intracellular thiols for imaging and quantification.

Principle of Detection
The maleimide group of Naph-EA-mal reacts specifically with the sulfhydryl group (-SH) of

thiols through a Michael addition reaction. This reaction forms a stable thioether bond, leading

to a conformational change in the molecule that results in a significant increase in fluorescence

emission. This "turn-on" mechanism provides a high signal-to-noise ratio, making it suitable for

detecting even subtle changes in intracellular thiol concentrations.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8236774?utm_src=pdf-interest
https://www.benchchem.com/product/b8236774?utm_src=pdf-body
https://m.youtube.com/watch?v=-P5Qjc2-Wl8
https://www.benchchem.com/product/b8236774?utm_src=pdf-body
https://m.youtube.com/watch?v=-P5Qjc2-Wl8
https://www.benchchem.com/product/b8236774?utm_src=pdf-body
https://www.benchchem.com/product/b8236774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8236774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Full Chemical Name
N-(2-(2-(maleimido)ethylamino)ethyl)-1,8-

naphthalimide

Alternative Name Thiol-green 1

Excitation Wavelength (Ex) ~488 nm

Emission Wavelength (Em) ~540 nm

Molecular Weight 379.4 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO

Applications
Imaging Intracellular Thiols: Visualize the distribution and dynamics of thiols in living cells.

Quantification of Total Thiols: Measure the total thiol content in cell lysates.[1]

Protein Labeling: Covalently label thiol groups on proteins for detection and analysis.[1]

Monitoring Oxidative Stress: Assess changes in the intracellular thiol pool as an indicator of

oxidative stress.

Experimental Protocols
Protocol 1: Live Cell Imaging of Intracellular Thiols
This protocol describes the staining of intracellular thiols in living cells for fluorescence

microscopy. HeLa cells are used as an example, as demonstrated in the foundational study of

Naph-EA-mal.[1]

Materials:

Naph-EA-mal

Anhydrous Dimethyl Sulfoxide (DMSO)
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Phosphate-Buffered Saline (PBS), pH 7.4

Complete cell culture medium (e.g., DMEM with 10% FBS)

HeLa cells (or other adherent cell line)

Glass-bottom dishes or chamber slides suitable for fluorescence microscopy

Fluorescence microscope with appropriate filter sets (e.g., for FITC/GFP)

Procedure:

Cell Seeding:

Seed HeLa cells onto glass-bottom dishes or chamber slides at a density that will result in

70-80% confluency on the day of the experiment.

Incubate the cells in a humidified incubator at 37°C with 5% CO₂ overnight.

Preparation of Naph-EA-mal Stock Solution:

Prepare a 1 mM stock solution of Naph-EA-mal in anhydrous DMSO.

Store the stock solution at -20°C, protected from light.

Staining of Cells:

On the day of the experiment, allow the Naph-EA-mal stock solution to warm to room

temperature.

Prepare a working solution of Naph-EA-mal by diluting the 1 mM stock solution in pre-

warmed complete cell culture medium to a final concentration of 5-10 µM.

Remove the culture medium from the cells and wash once with warm PBS.

Add the Naph-EA-mal working solution to the cells and incubate for 15-30 minutes at

37°C in the dark.

Washing and Imaging:
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After incubation, remove the staining solution and wash the cells twice with warm PBS.

Add fresh, pre-warmed complete cell culture medium or PBS to the cells.

Immediately proceed to image the cells using a fluorescence microscope. Use an

excitation wavelength of ~488 nm and collect the emission at ~540 nm.
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Preparation

Staining

Imaging

Seed HeLa cells on glass-bottom dish

Dilute Naph-EA-mal to 5-10 µM in media

Prepare 1 mM Naph-EA-mal in DMSO

Wash cells with warm PBS

Incubate cells with Naph-EA-mal for 15-30 min

Wash cells twice with warm PBS

Add fresh media or PBS

Image with fluorescence microscope
(Ex: ~488 nm, Em: ~540 nm)

Click to download full resolution via product page

Caption: Workflow for quantifying total thiols in cell lysates using Naph-EA-mal.
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Data Presentation
Quantitative data obtained from experiments should be summarized in tables for clear

comparison. Below is a template for presenting results from a thiol quantification assay.

Table 1: Quantification of Total Intracellular Thiols

Sample/Condit
ion

Mean
Fluorescence
Intensity (RFU)

Thiol
Concentration
(µM)

Total Protein
(mg/mL)

Normalized
Thiol Content
(nmol/mg
protein)

Control Cells

Treatment A

Treatment B

...

Application in Signaling Pathway Analysis:
Oxidative Stress
Intracellular thiols, particularly glutathione (GSH), are crucial for maintaining cellular redox

homeostasis and protecting against oxidative stress. A decrease in the intracellular thiol pool is

a hallmark of oxidative stress, which is implicated in numerous signaling pathways related to

apoptosis, inflammation, and cellular damage. Naph-EA-mal can be a valuable tool to monitor

changes in cellular thiol levels in response to various stimuli that induce oxidative stress.

Oxidative Stress and Thiol Depletion Signaling
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Stimulus

Cellular Response

Detection with Naph-EA-mal Downstream Signaling

Oxidative Stress Stimulus
(e.g., H₂O₂, UV, Drugs)

Increased ROS Production

Thiol Depletion
(GSH Oxidation)

Naph-EA-mal Staining

Measured by

Activation of Stress-Activated
Kinases (e.g., JNK, p38)

Decreased Fluorescence Signal Apoptosis

Click to download full resolution via product page

Caption: Relationship between oxidative stress, thiol depletion, and its detection.

By using Naph-EA-mal, researchers can quantify the depletion of intracellular thiols upon

exposure to oxidative stressors. This provides a quantitative measure of the cellular redox state

and can be correlated with the activation of downstream signaling pathways, offering insights

into the mechanisms of drug action, disease progression, and cellular defense mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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